Cas no 1262019-28-2 (5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid)

• Product Name: 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid
• CAS No: 1262019-28-2
• MF: C₁₆H₁₀ClF₃O₃
• MW: 342.697014331818
• CID: 4789766
• Update Time: 2025-05-26

5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid

• Inchi： 1S/C16H10ClF3O3/c17-13-7-10(4-5-15(21)22)6-12(8-13)11-2-1-3-14(9-11)23-16(18,19)20/h1-9H,(H,21,22)/b5-4+
• InChI Key： TWYAECBZUXOTNC-SNAWJCMRSA-N
• SMILES： ClC1C=C(/C=C/C(=O)O)C=C(C=1)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 439
• XLogP3: 5.3
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid

Comprehensive Overview of 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid (CAS No. 1262019-28-2)

5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid (CAS No. 1262019-28-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of biphenyl acrylic acid derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both chloro and trifluoromethoxy substituents enhances its reactivity and binding affinity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethoxy-containing compounds has surged, driven by their stability and bioactivity. Researchers are particularly interested in 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid for its potential role in developing anti-inflammatory agents and antimicrobial drugs. Its acrylic acid moiety further allows for facile derivatization, enabling the creation of novel analogs with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The synthesis of CAS No. 1262019-28-2 typically involves multi-step reactions, including Suzuki coupling and ester hydrolysis, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Its lipophilicity and electron-withdrawing groups contribute to its pharmacokinetic profile, a hot topic in drug formulation discussions.

Beyond pharmaceuticals, 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid is explored in agrochemical formulations, where its halogenated biphenyl structure may enhance pesticidal activity. This resonates with the increasing focus on sustainable crop protection solutions. Additionally, its potential use in organic electronics is under investigation, leveraging its conjugated system for optoelectronic applications.

Environmental and safety profiles of CAS No. 1262019-28-2 are rigorously assessed, addressing concerns about green chemistry and regulatory compliance. As the industry shifts toward eco-friendly synthesis, catalytic methods for producing such compounds are gaining traction. This compound exemplifies the intersection of innovation and sustainability in modern chemical research.

Frequently asked questions about 5-Chloro-3'-(trifluoromethoxy)biphenyl-3-acrylic acid include its solubility in common solvents, storage conditions, and scalability of synthesis. These queries reflect the practical challenges faced by chemists and manufacturers. Recent publications highlight its role in targeted drug delivery systems, a trending topic in nanomedicine.

In summary, CAS No. 1262019-28-2 represents a compelling case study in the design of functionalized biphenyls. Its multifaceted applications and adaptability to high-throughput screening methodologies position it as a key player in advancing precision chemistry. Future research may uncover new dimensions of its utility, particularly in bioconjugation and catalysis.